Cas no 2680665-52-3 (6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro3.3heptane-2-carboxylic acid)

• Product Name: 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro3.3heptane-2-carboxylic acid
• CAS No: 2680665-52-3
• MF: C₁₁H₁₂F₅NO₃
• MW: 301.209900856018
• CID: 5631884
• PubChem ID: 165936477
• Update Time: 2025-11-04

6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680665-52-3
• EN300-28290396
• 6,6-difluoro-2-[(2,2,2-trifluoroacetamido)methyl]spiro[3.3]heptane-2-carboxylic acid
• 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro3.3heptane-2-carboxylic acid

• Inchi： 1S/C11H12F5NO3/c12-10(13)3-8(4-10)1-9(2-8,7(19)20)5-17-6(18)11(14,15)16/h1-5H2,(H,17,18)(H,19,20)
• InChI Key： MMNYZDXOPYZAPQ-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)CC(C(=O)O)(CNC(C(F)(F)F)=O)C2)F

Computed Properties

• Exact Mass: 301.07373406g/mol
• Monoisotopic Mass: 301.07373406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro3.3heptane-2-carboxylic acid

Exploring the Unique Properties and Applications of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid (CAS No. 2680665-52-3)

In the ever-evolving landscape of chemical research and pharmaceutical development, 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid (CAS No. 2680665-52-3) has emerged as a compound of significant interest. This structurally unique molecule combines a spirocyclic framework with fluorine substitutions, making it a valuable candidate for various applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly drawn to its potential, particularly in the context of drug discovery and the development of novel bioactive molecules.

The molecular structure of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid features a spiro[3.3]heptane core, which is known for its conformational rigidity and stability. The presence of fluorine atoms at the 6,6-positions and a trifluoroacetamido group enhances the compound's electronic properties and metabolic stability, making it an attractive scaffold for designing enzyme inhibitors and receptor modulators. These characteristics align with current trends in pharmaceutical research, where fluorinated compounds are gaining prominence due to their ability to improve drug-like properties such as bioavailability and target selectivity.

One of the most compelling aspects of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid is its potential application in the development of central nervous system (CNS) therapeutics. The spirocyclic structure mimics certain natural product frameworks, which are often associated with neuroactive properties. Recent studies have explored its use as a building block for GABA receptor modulators, addressing a growing demand for innovative treatments for neurological disorders. This aligns with the increasing focus on mental health and neurodegenerative diseases in both academic and public discourse.

From a synthetic chemistry perspective, the preparation of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid presents interesting challenges and opportunities. The incorporation of fluorine atoms requires specialized techniques, reflecting the broader trend of fluorination chemistry in modern drug development. Researchers are particularly interested in optimizing the synthesis of this compound to improve yields and scalability, as these factors are critical for its potential commercialization and use in larger-scale applications.

The physicochemical properties of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid also warrant attention. Its logP value and solubility profile suggest favorable characteristics for drug delivery systems, particularly in the context of oral bioavailability. These properties are increasingly important as the pharmaceutical industry seeks to develop more effective and patient-friendly dosage forms. The compound's stability under various pH conditions makes it suitable for formulation development, another area of growing interest in pharmaceutical sciences.

Beyond pharmaceutical applications, 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid shows promise in materials science. The unique electronic effects imparted by its fluorine substitutions make it a potential candidate for developing advanced polymers with specific dielectric properties. This application aligns with current research trends in electronic materials and sustainable technologies, where fluorinated compounds play a crucial role in developing next-generation materials.

The safety profile and environmental impact of 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid are subjects of ongoing investigation. As with many fluorinated compounds, researchers are examining its biodegradation pathways and potential ecological effects. These studies are particularly relevant in today's regulatory environment, where green chemistry principles and sustainable molecular design are becoming increasingly important considerations in chemical development.

Market analysts predict growing demand for specialized fluorinated compounds like 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid in the coming years. The global market for fluorinated pharmaceuticals is expected to expand significantly, driven by the need for more effective and targeted therapies. This compound's unique structural features position it well to meet these emerging needs, particularly in niche therapeutic areas where conventional approaches have shown limitations.

For researchers working with 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid, proper handling and characterization are essential. While not classified as hazardous under standard protocols, appropriate laboratory practices should be followed when working with this compound. Analytical techniques such as NMR spectroscopy and mass spectrometry are particularly valuable for verifying its purity and structure, which are critical factors in both research and potential commercial applications.

The future research directions for 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid are multifaceted. Current investigations are exploring its potential as a chiral building block for asymmetric synthesis, leveraging its rigid spirocyclic framework. Other studies are examining its use in creating molecular probes for biological imaging, capitalizing on the unique properties imparted by its fluorine atoms. These diverse applications highlight the compound's versatility and the broad interest it has generated across different scientific disciplines.

In conclusion, 6,6-difluoro-2-(2,2,2-trifluoroacetamido)methylspiro[3.3]heptane-2-carboxylic acid (CAS No. 2680665-52-3) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features, combined with the valuable properties imparted by its fluorine substitutions, make it a compound of significant potential. As research continues to uncover new applications and optimize its synthesis, this molecule is poised to make important contributions to scientific advancement and technological innovation in multiple fields.